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Abstract
Epigallocatechin 3,5-digallate (EGCG-digallate), a digallated derivative of the green tea

catechin epigallocatechin, is emerging as a potent bioactive compound with significant

therapeutic promise. Its unique chemical structure, featuring two galloyl moieties at the 3 and 5

positions, distinguishes it from the more extensively studied Epigallocatechin-3-gallate (EGCG),

and may confer enhanced biological activity. This technical guide provides an in-depth

overview of the current understanding of EGCG-digallate's therapeutic applications, focusing

on its enzyme inhibitory and antiviral properties. This document summarizes available

quantitative data, details experimental methodologies where possible, and visualizes key

molecular interactions and pathways to support further research and drug development efforts

in this area.

Introduction
Epigallocatechin 3,5-digallate is a flavan-3-ol naturally found in trace amounts in the tea plant

(Camellia sinensis). Its structure, characterized by an epigallocatechin backbone with two

galloyl groups, is believed to be a key determinant of its potent bioactivity. While research on

EGCG-digallate is less extensive than that on EGCG, preliminary studies indicate its potential

as a powerful inhibitor of various enzymes and viruses, suggesting promising applications in

metabolic diseases, immunology, and virology. This guide aims to consolidate the existing

technical information on EGCG-digallate to facilitate further scientific exploration.
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Therapeutic Applications and Quantitative Data
Current research highlights several key therapeutic areas for EGCG-digallate. The available

quantitative data, primarily from in vitro studies, are summarized below for comparative

analysis.

Table 1: Summary of In Vitro Inhibitory Activity of
Epigallocatechin 3,5-digallate

Therapeutic
Target

Assay Type Key Findings
IC50 /
Inhibitory
Concentration

Reference(s)

Pancreatic

Lipase

Enzyme

Inhibition Assay

Potent inhibition

of a key enzyme

in dietary fat

absorption.

0.098 µM [1][2][3][4]

Lymphoid

Tyrosine

Phosphatase

(LYP)

Enzyme

Inhibition Assay

Identified as a

highly potent

inhibitor of LYP, a

critical regulator

of T-cell

activation.

50 nM [5][6][7]

Human

Immunodeficienc

y Virus Type 1

(HIV-1)

Antiviral Assay

Inhibition of HIV-

1 infection by

interfering with

p24 production,

cell-cell fusion,

and virus-cell

fusion.

2.41–3.44 μM [8]

Key Mechanisms of Action and Signaling Pathways
The precise signaling pathways modulated by Epigallocatechin 3,5-digallate are still under

investigation. However, based on its structural similarity to EGCG and preliminary findings,

several mechanisms can be inferred.
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Enzyme Inhibition
EGCG-digallate's potent inhibitory effects on enzymes like pancreatic lipase and lymphoid

tyrosine phosphatase suggest a direct interaction with the active or allosteric sites of these

proteins. The presence of two galloyl moieties likely enhances its binding affinity compared to

EGCG.

Below is a conceptual representation of the enzyme inhibition mechanism.
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Conceptual diagram of enzyme inhibition by EGCG-digallate.

Antiviral Activity
The observed inhibition of HIV-1 suggests that EGCG-digallate may interfere with viral entry

and fusion processes. This could involve interactions with viral envelope proteins or host cell

receptors.

The following diagram illustrates a potential workflow for assessing the antiviral activity of

EGCG-digallate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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